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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species analysis of the GNAO1 gene, which

encodes the Gαo protein, a critical component of G-protein coupled receptor (GPCR) signaling

pathways. Understanding the conservation and functional parallels of GNAO1 across different

species is paramount for elucidating its role in human health and disease, particularly in the

context of GNAO1-related neurodevelopmental disorders. This document offers a comparative

overview of GNAO1 in humans, mice, fruit flies, and nematodes, supported by experimental

data and detailed protocols to facilitate further research.

High Degree of GNAO1 Conservation Across
Species
The GNAO1 gene and its protein product, Gαo, exhibit a remarkable degree of conservation

across diverse species, underscoring its fundamental role in cellular signaling. This high level

of conservation makes model organisms invaluable for studying the molecular mechanisms of

GNAO1-related disorders.

Table 1: Cross-Species Comparison of Gαo Protein
Sequence
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Species Common Name Gαo Ortholog

Sequence

Identity to

Human Gαo

(%)

Sequence

Similarity to

Human Gαo

(%)

Homo sapiens Human GNAO1 100 100

Mus musculus Mouse Gnao1
>98%

(Orthologs)

>98%

(Orthologs)

Drosophila

melanogaster
Fruit Fly dGαo 83.9 86.5[1]

Caenorhabditis

elegans
Nematode GOA-1 82.5 86.7[1]

Note: The high sequence identity and similarity, particularly in the GTP-binding domain,

highlight the conserved function of Gαo across these evolutionarily distant species.

Conserved Gαo Signaling Pathway
The Gαo protein is a key transducer of signals from a multitude of GPCRs. Upon receptor

activation, Gαo exchanges GDP for GTP, leading to the dissociation of the Gαo-GTP and Gβγ

subunits. Both subunits then modulate the activity of various downstream effectors, including

adenylyl cyclase and ion channels, thereby regulating neuronal excitability and

neurotransmission. This fundamental signaling cascade is highly conserved across species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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